2,6-Dibromo-4-nitroaniline
Cat. No. B165464
Key on ui cas rn:
827-94-1
M. Wt: 295.92 g/mol
InChI Key: YMZIFDLWYUSZCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
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[Br:1][c:2]1[c:3]([NH2:4])[c:5]([Br:12])[cH:6][c:7]([N+:9](=[O:10])[O-:11])[cH:8]1.[CH3:23][CH2:24][OH:25].[N:18]([O-:19])=[O:20].[Na+:21].[OH2:22].[S:13](=[O:14])(=[O:15])([OH:16])[OH:17]>>[Br:1][c:2]1[cH:3][c:5]([Br:12])[cH:6][c:7]([N+:9](=[O:10])[O-:11])[cH:8]1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Nc1c(Br)cc([N+](=O)[O-])cc1Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=N[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=[N+]([O-])c1cc(Br)cc(Br)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
